Cas no 409110-63-0 (Benzenepropanethioamide,N,N,4-trimethyl-)

• Product Name: Benzenepropanethioamide,N,N,4-trimethyl-
• CAS No: 409110-63-0
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 326281
• PubChem ID: 45118671
• Update Time: 2025-04-19

Benzenepropanethioamide,N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanethioamide,N,N,4-trimethyl-
• N,N-dimethyl-3-(4-methylphenyl)propanethioamide
• 409110-63-0
• DTXSID20668787

• Inchi： 1S/C12H17NS/c1-10-4-6-11(7-5-10)8-9-12(14)13(2)3/h4-7H,8-9H2,1-3H3
• InChI Key： YEMHKROKOKSSKW-UHFFFAOYSA-N
• SMILES： S=C(CCC1C=CC(C)=CC=1)N(C)C

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3Ų